Cas no 187399-90-2 (5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4oxadiazole)

• Product Name: 5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4oxadiazole
• CAS No: 187399-90-2
• MF: C₉H₅Cl₂N₃O₃
• MW: 274.060299634933
• MDL: MFCD07369936
• CID: 115027
• PubChem ID: 25418112
• Update Time: 2025-05-19

5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,5-(chloromethyl)-3-(4-chloro-3-nitrophenyl)-
• 5-CHLOROMETHYL-3-(4-CHLORO-3-NITRO-PHENYL)-[1,2,4]OXADIAZOLE
• 5-Chloromethyl-3-(4-chloro-3-nitro-phenyl)-[1,2,4]
• 5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-[1,2,4]oxadiazole
• AG-E-36439
• CTK4D9526
• KB-245764
• SureCN2705188
• 3-(4-chloro-3-nitrophenyl)-5-(chloromethyl)-1,2,4-oxadiazole
• REF DUPL: 5-Chloromethyl-3-(4-chloro-3-nitro-phenyl)-[1,2,4]oxadiazole
• 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(4-chloro-3-nitrophenyl)-
• 5-(Chloromethyl)-3-(4-chloro-3-nitrophenyl)-1,2,4-oxadiazole
• 5-Chloromethyl-3-(4-chloro-3-nitro-phenyl)-[1,2,4] oxadiazole
• A13418
• AS-37273
• SCHEMBL2705188
• DTXSID20649657
• AKOS005351172
• 187399-90-2
• MFCD07369936
• 5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4oxadiazole

• MDL： MFCD07369936
• Inchi： 1S/C9H5Cl2N3O3/c10-4-8-12-9(13-17-8)5-1-2-6(11)7(3-5)14(15)16/h1-3H,4H2
• InChI Key： HKXJMFKBDCJXFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2=NOC(CCl)=N2)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.97095
• Monoisotopic Mass: 272.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.562
• Boiling Point: 421.7°Cat760mmHg
• Flash Point: 208.8°C
• Refractive Index: 1.606
• PSA: 82.06

5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4oxadiazole Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4oxadiazole

Introduction to 5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4-oxadiazole (CAS No. 187399-90-2)

5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4-oxadiazole, identified by the chemical abstracts service number 187399-90-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxadiazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both chloromethyl and nitrophenyl substituents in its molecular framework imparts unique reactivity and potential pharmacological properties, making it a subject of intense study for its applications in synthetic chemistry and therapeutic interventions.

The molecular structure of 5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4-oxadiazole consists of a central 1,2,4-oxadiazole ring substituted with a chloromethyl group at the 5-position and a 4-chloro-3-nitrophenyl group at the 3-position. This arrangement creates a molecule with distinct electronic and steric properties that can influence its interaction with biological targets. The oxadiazole ring itself is a six-membered heterocycle containing two nitrogen atoms and one oxygen atom, which is known to exhibit stability and versatility in various chemical reactions.

In recent years, there has been growing interest in oxadiazole derivatives due to their demonstrated efficacy as intermediates in the synthesis of bioactive molecules. Specifically, compounds featuring chloromethyl and nitrophenyl groups have shown promise in modulating enzyme activity and interacting with cellular pathways relevant to inflammation, cancer, and neurodegenerative diseases. The nitrophenyl moiety, in particular, can serve as a pharmacophore that enhances binding affinity to biological receptors, while the chloromethyl group provides a reactive site for further functionalization via nucleophilic addition reactions.

Current research efforts are focused on leveraging the structural features of 5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4-oxadiazole to develop novel therapeutic agents. For instance, studies have explored its potential as a precursor in the synthesis of small-molecule inhibitors targeting kinases and other enzymes implicated in disease progression. The reactivity of the chloromethyl group allows for facile coupling with amino groups present in proteins or nucleotides, enabling the creation of conjugates with enhanced pharmacokinetic profiles. Additionally, the electron-withdrawing nature of the nitrophenyl group can fine-tune the electronic properties of the molecule, influencing its solubility and metabolic stability.

One notable application of this compound has been reported in the development of anti-inflammatory agents. Researchers have demonstrated that derivatives of 5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4-oxadiazole can selectively inhibit cyclooxygenase (COX) enzymes without causing significant gastrointestinal side effects. This selectivity is attributed to the precise arrangement of substituents that optimize binding interactions within the enzyme's active site. Such findings highlight the importance of structural optimization in designing molecules with improved therapeutic margins.

The synthesis of 5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4-oxadiazole typically involves multi-step organic transformations starting from commercially available precursors. Key steps include nucleophilic substitution reactions at the oxadiazole ring to introduce the desired substituents followed by purification via column chromatography or recrystallization techniques. Advances in synthetic methodologies have enabled higher yields and purities of this compound, facilitating its use in more complex drug discovery programs.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of 5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4-oxadiazole to biological targets. These studies predict favorable interactions between key pharmacophoric groups and residues within protein binding pockets. Such insights guide medicinal chemists in designing analogs with enhanced potency and selectivity. Furthermore, virtual screening techniques have been employed to identify new scaffolds based on this compound's core structure.

The pharmaceutical industry has recognized the potential of oxadiazole derivatives like 5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4-oxadiazole as lead compounds for drug development. Several clinical trials are underway evaluating their efficacy against various diseases. Preliminary results suggest promising activity against cancer cell lines by inhibiting proliferation through disruption of signaling pathways such as MAPK and PI3K/Akt. These findings underscore the importance of continued research into this class of compounds.

In conclusion,5-Chloromethyl-3-(4-chloro-3-nitrophenyl)-1,2,4-oxadiazole (CAS No. 187399-90-2) represents a versatile scaffold with significant therapeutic potential. Its unique structural features enable diverse applications ranging from enzyme inhibition to modulating cellular processes relevant to human health. As research progresses,this compound is expected to contribute further insights into drug design principles and serve as a foundation for next-generation therapeutics addressing unmet medical needs.